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Introduction
Intracellular calcium (Ca²⁺) is a ubiquitous second messenger involved in a myriad of cellular

processes, making it a critical target for drug discovery. G-protein coupled receptors (GPCRs)

and ion channels are key regulators of intracellular Ca²⁺ homeostasis, and high-throughput

screening (HTS) assays that monitor Ca²⁺ flux are essential for identifying novel modulators of

these targets. Fura-5F, AM is a ratiometric fluorescent indicator for intracellular Ca²⁺ that is

well-suited for HTS applications. This document provides detailed application notes and

protocols for the use of Fura-5F, AM in HTS campaigns targeting GPCRs and ion channels.

Fura-5F, AM is a cell-permeant analog of the Fura-5F dye. Once inside the cell, non-specific

esterases cleave the acetoxymethyl (AM) ester group, trapping the active indicator in the

cytoplasm.[1] Fura-5F exhibits a shift in its excitation spectrum upon binding to Ca²⁺, allowing

for ratiometric measurement of Ca²⁺ concentration. This ratiometric approach minimizes issues

such as uneven dye loading, photobleaching, and variations in cell number, which are common

challenges in HTS.[2]
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Property Value Reference

Indicator Type Ratiometric [3]

Ca²⁺ Dissociation Constant

(Kd)
~400 nM [3][4]

Excitation Wavelengths
~336 nm (Ca²⁺-bound) / ~363

nm (Ca²⁺-free)
[3]

Emission Wavelength ~512 nm [3]

Cell Permeability Yes (as AM ester) [1]

Signaling Pathways
Gq-Coupled GPCR Calcium Mobilization
Activation of Gq-coupled GPCRs by an agonist leads to the activation of phospholipase C

(PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-

trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptor on the endoplasmic

reticulum (ER), triggering the release of stored Ca²⁺ into the cytoplasm.
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Cell & Plate Preparation

Assay Execution

Data Analysis

Plate cells in 384-well
microplate and culture

overnight

Wash cells with
Assay Buffer

Add Fura-5F, AM
Loading Solution

Incubate for 30-60 min
at 37°C

Wash to remove
excess dye

Pre-incubate with
antagonist/vehicle
(antagonist mode)

Antagonist
Screen

Measure baseline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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